Cas no 899214-32-5 (6-Ethyl-3-(4-ethylbenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one)

• Product Name: 6-Ethyl-3-(4-ethylbenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one
• CAS No: 899214-32-5
• MF: C₂₀H₂₁NO₃S
• MW: 355.450644254684
• CID: 6616360
• PubChem ID: 18559248
• Update Time: 2025-06-21

6-Ethyl-3-(4-ethylbenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-3-(4-ethylphenyl)sulfonyl-1-methylquinolin-4-one
• 6-ethyl-3-[(4-ethylphenyl)sulfonyl]-1-methylquinolin-4(1H)-one
• 899214-32-5
• 6-ethyl-3-(4-ethylbenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one
• AKOS001837757
• F1603-0182
• CCG-135659
• 6-Ethyl-3-(4-ethylbenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C20H21NO3S/c1-4-14-6-9-16(10-7-14)25(23,24)19-13-21(3)18-11-8-15(5-2)12-17(18)20(19)22/h6-13H,4-5H2,1-3H3
• InChI Key： ZVCONICHVJSSBZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC)=CC=1)(C1=CN(C)C2C=CC(CC)=CC=2C1=O)(=O)=O

Computed Properties

• Exact Mass: 355.12421471g/mol
• Monoisotopic Mass: 355.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 62.8Ų

Additional information on 6-Ethyl-3-(4-ethylbenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one

6-Ethyl-3-(4-ethylbenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one: A Comprehensive Overview

6-Ethyl-3-(4-ethylbenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one (CAS No. 899214-32-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of quinolones, which are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

The structure of 6-Ethyl-3-(4-ethylbenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one is characterized by a quinoline core with several functional groups attached. The presence of the ethyl substituent at the 6-position and the 4-ethylbenzenesulfonyl group at the 3-position, along with the methyl group at the 1-position, imparts specific chemical and biological properties to this compound. These functional groups contribute to its solubility, stability, and reactivity, making it a promising candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 6-Ethyl-3-(4-ethylbenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antitumor activity against several cancer cell lines. The researchers found that it selectively inhibits the growth of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.

In addition to its antitumor properties, 6-Ethyl-3-(4-ethylbenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one has also shown promise in anti-inflammatory applications. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 6-Ethyl-3-(4-ethylbenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one have been extensively studied to understand its behavior in biological systems. Research has shown that it has good oral bioavailability and a favorable half-life, which are crucial factors for its therapeutic efficacy. Furthermore, its low toxicity profile makes it suitable for long-term use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Ethyl-3-(4-ethylbenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and potential commercialization.

In conclusion, 6-Ethyl-3-(4-ethylbenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one (CAS No. 899214-32-5) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structure and diverse biological activities make it an attractive candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in treating various diseases.